Cas no 613-33-2 (4,4'-Bitoluene)

4,4'-Bitoluene Properties

Names and Identifiers

• 4,4'-Dimethylbiphenyl
• p,p-Bitoluene
• Dimethylbiphenyl
• 4,4-Dimethyldiphenyl
• 4,4'-dimethyl-1,1'-biphenyl
• p,p'-Bitoluene
• 4,4′-Dimethylbiphenyl
• 4,4'-Dimethylbiphenyl Solution
• 4,4`-Dimethyldiphenyl
• 4,4'-BITOLUENE
• 4,4'-BITOLYL
• 4,4-Dimethylbiphenyl1000µg
• 4,4'-Ditolyl
• Bi-p-tolyl
• Di-p-tolyl
• P,P'-BITOLYL
• p,p'-Ditolyl
• p-Tol-Tol-p
• 4,4'-Dimethyldiphenyl
• 1,1'-Biphenyl, 4,4'-dimethyl-
• 1-Methyl-4-(4'-methylphenyl)benzene
• 4,4'-Dimethyl biphenyl
• 1-methyl-4-(4-methylphenyl)benzene
• 5J314QOJ2V
• RZTDESRVPFKCBH-UHFFFAOYSA-N
• AK208904
• 4,4'-Dimethyl-biphenyl
• P-tolyltoluene
• NSC90464
• +Expand

• MDL： MFCD00008545
• InChIKey： RZTDESRVPFKCBH-UHFFFAOYSA-N
• Inchi： 1S/C14H14/c1-11-3-7-13(8-4-11)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• SMILES： C1(C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 1856053

Computed Properties

• Exact Mass: 182.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.10955
• Heavy Atom Count: 14
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.97040
• PSA: 0.00000
• Refractive Index: 1.5811 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 295 °C(lit.)
• Melting Point: 120.0 to 124.0 deg-C
• Flash Point: 295℃
• Color/Form: White crystals
• Sensitiveness: Sensitive to humidity
• Density: 0.9170

4,4'-Bitoluene Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

4,4'-Bitoluene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides